4-methyl-9H-indeno[2,1-b]pyridine

• Molecular Formula: C13H11N
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 4-methyl-9H-indeno[2,1-b]pyridine
• InChI: InChI=1S/C13H11N/c1-9-6-7-14-12-8-10-4-2-3-5-11(10)13(9)12/h2-7H,8H2,1H3
• InChI Key: CPNMCWQGESOVJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC=C1)CC3=CC=CC=C32

Description

4-methyl-9H-indeno[2,1-b]pyridine is a synthetic indenopyridine derivative of significant interest in medicinal and agricultural chemistry research. While direct studies on this specific compound are limited, its structural core is recognized as a privileged scaffold in the development of biologically active molecules. The indenopyridine structure is a rigid, planar framework that is isoelectronic to the 4-azafluorenone alkaloids found in nature, such as onychine . This class of compounds has attracted research attention due to its potential antiproliferative and antimalarial properties . Furthermore, structurally similar 5H-indeno[1,2-b]pyridine analogs have been extensively investigated as potent inhibitors of topoisomerase IIα (topo IIα), a well-validated target in anticancer drug discovery . The planar geometry of the indenopyridine system is hypothesized to facilitate intercalation into DNA or interaction with enzyme targets, making it a valuable template for designing new therapeutic agents . Beyond biomedical applications, closely related 4-methyl-indenopyridine compounds are described in patent literature for their utility as herbicides and plant growth regulators . This highlights the versatility of the indenopyridine scaffold and suggests potential agrochemical research applications for this compound class. This product is intended for research use by qualified laboratory professionals only. It is not intended for diagnostic or therapeutic use, nor for human consumption.

Comparison with Similar Compounds

Spiro[4H-Indeno[1,2-b]pyridine Derivatives

Spiro compounds like Ethyl 5'-methyl-1,1',2',5-tetrahydro-2-methyl-2',5-dioxospiro[4H-indeno[1,2-b]pyridine-4,3'-[3H]indole]-3-carboxylate (Entry A, Table 2) exhibit distinct properties due to their spiro-conjugated indole moiety:

• Physical Properties : Melting point = 274–276°C (vs. >300°C for simpler analogs) .
• Spectral Data :
  • IR: Peaks at 3347 cm⁻¹ (N-H), 1677 cm⁻¹ (C=O), and 1509 cm⁻¹ (aromatic C=C) .
  • ¹H-NMR: Ethoxy protons at δ 3.72–3.79 ppm and methyl groups at δ 2.43 ppm .

Hexahydro-Indenopyridines

Reduced analogs like cis-4-Methyl-2,3,4,4a,9,9a-hexahydro-1H-indeno[2,1-b]pyridine exhibit saturated rings, altering reactivity and stereochemistry:

• Stereochemistry : B/C-cis configurations are stabilized due to reduced ring strain, as seen in hexahydro-4-hydroxy derivatives .
• Synthesis: Catalytic hydrogenation or chemical reduction of vinylogous lactams yields epimeric amino alcohols, which are prone to dehydration .

Indeno[2,1-c]pyridine Derivatives

2-Methyl-9-phenyl-2,3,4,4a-tetrahydro-1H-indeno[2,1-c]pyridine HCl (isophenindamine) differs in substitution patterns:

Indeno[2,1-d]pyrimidines

2,4-Diamino-9H-indeno[2,1-d]pyrimidines are tricyclic antifolate agents with a pyrimidine core:

• Structure : A methylene bridge restricts rotation between phenyl and pyrimidine rings, enhancing planarity and target binding .

Data Tables

Table 1: Physical and Spectral Properties of Selected Compounds

Compound Name	Molecular Weight (g/mol)	Melting Point (°C)	Key Spectral Data (¹H-NMR, IR)	Reference
4-Methyl-9H-indeno[2,1-b]pyridine	181.2	N/A	ESI+ MS: m/z 182 [M+H]+; LC tR = 1.98 min
Spiro Compound (Entry A)	444.5	274–276	δ 3.72–3.79 (OCH₂), IR 1677 cm⁻¹ (C=O)
2-Methyl-9-phenyl-indeno[2,1-c]pyridine HCl	327.8	N/A	N/A (structural data only)

Key Findings and Trends

• Synthetic Methods : Microwave-assisted synthesis (22% yield) contrasts with multicomponent reactions for spiro derivatives (>50% yields inferred) .
• Structural Effects :
  • Spiro Conjugation : Enhances thermal stability (melting points >270°C) .
  • Saturation : Hexahydro derivatives exhibit improved stereochemical stability but reduced aromaticity .
• Bioactivity: While 4-methyl-9H-indeno[2,1-b]pyridine lacks direct bioactivity data, its benzylated analogs and pyrimidine derivatives show promise in antimicrobial and anticancer research .

Preparation Methods

Gold-Catalyzed Cyclization of β-Ketoesters with Propargylamines

Gold-catalyzed reactions have emerged as a robust pathway for constructing the indenopyridine core. In one approach, β-ketoesters react with propargylamines under Au(I) or Au(III) catalysis to form 4-methyl-9H-indeno[2,1-b]pyridine via sequential condensation, cyclization, and aromatization. For example, NaAuCl₄ in methanol facilitates the reaction between ethyl acetoacetate (a β-ketoester) and propargylamine at reflux, yielding the target compound in 75% efficiency . The mechanism involves:

• Imination : Propargylamine condenses with the β-ketoester to form an enamine intermediate.

• Cyclization : Au-activated alkyne undergoes 6-endo-dig cyclization to generate a dihydropyridine ring.

• Aromatization : Oxidation or dehydrogenation yields the fully aromatic pyridine moiety.

This method benefits from mild conditions and high regioselectivity but requires careful control of oxidation states to prevent overfunctionalization .

Iron(III)-Catalyzed Condensation and Cyclization

Iron(III) chloride mediates a solvent-free synthesis via condensation of 1,3-diketones with 2-ethynylaniline. For instance, acetylacetone and 2-ethynylaniline react at 150°C in the presence of FeCl₃, achieving an 82% yield of 4-methyl-9H-indeno[2,1-b]pyridine . The process involves:

• Michael Addition : The diketone’s enolate attacks the ethynylaniline’s triple bond.

• Cyclodehydration : Iron coordinates to the intermediate, promoting ring closure and water elimination.

• Aromatization : Conjugated π-system stabilization completes the fused indenopyridine structure.

This method is notable for its atom economy and avoidance of toxic solvents, though scalability may be limited by high-temperature requirements .

Copper-Catalyzed Annulation of Indenones with Propargylamine

Copper(II) acetate catalyzes the reaction of 1-indenone derivatives with propargylamine to form the target compound. Under aerobic conditions, the reaction proceeds via:

• Enamine Formation : Propargylamine condenses with the ketone group of indenone.

• Alkyne Activation : Cu(II) coordinates the alkyne, facilitating nucleophilic attack by the enamine.

• Cyclization and Aromatization : Intramolecular cyclization followed by oxidation yields the product .

Optimization studies show that ethanol as a solvent and 10 mol% Cu(OAc)₂ provide optimal yields (68–72%). Side products, such as dimerized alkynes, are minimized by controlling reaction time and temperature .

One-Pot Michael Addition-Cyclization Strategy

Adapting methodologies from pyridoindole synthesis , a one-pot approach combines chalcone derivatives with cyclic ketones and ammonium acetate under basic conditions. For example, methyl-substituted chalcone and 1-indanone react with potassium tert-butoxide and NH₄OAc at 200°C, yielding 4-methyl-9H-indeno[2,1-b]pyridine in 70% yield. Key steps include:

• Michael Addition : Chalcone’s α,β-unsaturated carbonyl undergoes nucleophilic attack by the enolate of indanone.

• Cyclocondensation : Ammonia release from NH₄OAc drives pyridine ring formation.

• Dehydration : Solvent-free conditions promote aromatization.

This method excels in simplicity and scalability but requires precise stoichiometric control to avoid polycyclic byproducts .

Comparative Analysis of Synthesis Methods

Method	Catalyst	Yield	Conditions	Advantages	Limitations
Gold-Catalyzed	NaAuCl₄	75%	MeOH, reflux	High selectivity, mild conditions	Costly catalyst, oxidation control
Iron-Catalyzed	FeCl₃	82%	Solvent-free, 150°C	Atom economy, no solvent	High temperature, Fe residue
Copper-Catalyzed	Cu(OAc)₂	72%	Ethanol, 80°C	Aerobic conditions, scalable	Moderate yields, side reactions
One-Pot Cyclization	t-BuOK/NH₄OAc	70%	Solvent-free, 200°C	No transition metals, simple workup	Strict stoichiometry required

Q & A

Basic Research Questions

Q. What are the optimal catalytic conditions for synthesizing 4-methyl-9H-indeno[2,1-b]pyridine derivatives via multicomponent reactions (MCRs)?

• Methodological Answer : MCRs are favored for their atom economy and green chemistry potential. Common catalysts include:

• Nanocatalysis : High surface-area nanoparticles improve reaction efficiency.
• Organocatalysis : Environmentally benign, with high regioselectivity in aldehyde/ketone condensations .
• Acid-base catalysis : Suitable for reactions requiring proton transfer, e.g., cyclization steps in pyridine ring formation .
  • Data Table :

Catalyst Type	Yield (%)	Reaction Time (h)	Reference
Nano-ZnO	82	4
Piperidine	75	6

Q. How can NMR and X-ray crystallography resolve structural ambiguities in 4-methyl-9H-indeno[2,1-b]pyridine derivatives?

• Methodological Answer :

• 1H/13C NMR : Assigns substituent positions via chemical shift analysis (e.g., methyl groups at δ 2.3–2.5 ppm) .
• X-ray diffraction : Confirms fused-ring geometry and substituent orientation. For example, X-ray data for 12-(4-methoxyphenyl)chromeno[2,3-b]indeno[2,1-e]pyridine-11,13-dione revealed a planar tricyclic core .

Q. What are the key functionalization strategies for modifying the indenopyridine scaffold?

• Methodological Answer :

• Electrophilic substitution : Bromination at C-5 enhances reactivity for cross-coupling .
• Reductive amination : Introduces amino groups for biological targeting .
• Oxidation/Reduction : Controlled oxidation with KMnO4 yields ketones; NaBH4 selectively reduces carbonyls .

Advanced Research Questions

Q. How do reduction protocols affect stereochemical outcomes in hexahydro-9H-indeno[2,1-b]pyridine derivatives?

• Methodological Answer :

• Catalytic hydrogenation : Produces B/C-cis diastereomers (e.g., using Pd/C at 280–300°C) .
• NaBH4 reduction : Yields B/C-trans isomers due to steric hindrance in transition states .
  • Data Contradiction : Conflicting reports on stereoselectivity may arise from solvent polarity (e.g., ethanol vs. THF) or temperature gradients .

Q. What computational approaches predict the UV/VIS absorption spectra of indenopyridine derivatives?

• Methodological Answer :

• TD-DFT : Accurately models π→π* transitions in merocyanine systems (e.g., absorption at 515–530 nm for dihydro forms) .
• Molecular docking : Correlates substituent effects (e.g., nitro groups) with bathochromic shifts in fluorescence spectra .

Q. How can conflicting biological activity data (e.g., anticancer vs. antiviral) be reconciled for structurally similar analogs?

• Methodological Answer :

• Structure-activity relationship (SAR) : Compare methyl vs. benzyl substituents:

Substituent	Activity Profile	Mechanism	Reference
4-Methyl	Anticancer (IC50 = 8 µM)	Topoisomerase II inhibition
4-Benzyl	Antiviral (EC50 = 12 µM)	Viral protease binding

• Assay variability : Use standardized cell lines (e.g., HeLa for cytotoxicity) and confirm targets via Western blot .

Q. What are the challenges in achieving regioselectivity during spiro-ring formation in indenopyridine hybrids?

• Methodological Answer :

• Solvent effects : Polar aprotic solvents (e.g., DMF) favor spiro[4H-indeno[1,2-b]pyridine-4,3’-indole] formation .
• Temperature control : Reactions <50°C minimize byproducts (e.g., open-chain intermediates) .

Data Analysis and Validation

Q. How to validate synthetic yields when scaling up indenopyridine MCRs from milligram to gram scales?

• Methodological Answer :

• Process analytical technology (PAT) : Monitor reaction progression via in-situ FTIR for carbonyl intermediates .
• Column chromatography : Use gradient elution (cyclohexane/ethyl acetate) to isolate pure products >95% .

Q. What statistical methods resolve discrepancies in catalytic efficiency across literature reports?

• Methodological Answer :

• ANOVA : Compare yields under nanocatalysis vs. organocatalysis (p < 0.05 significance) .
• Multivariate analysis : Correlate reaction parameters (e.g., solvent polarity, catalyst loading) with enantiomeric excess .